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Compound of Interest

Compound Name: 5-Hydroxy-2-methylpyridine-d6

Cat. No.: B15598321 Get Quote

Technical Guide: 5-Hydroxy-2-methylpyridine-d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 5-Hydroxy-2-methylpyridine-d6,

a deuterated analog of 5-Hydroxy-2-methylpyridine. This isotopically labeled compound serves

as a valuable tool in various research and development applications, particularly in analytical

and metabolic studies.

Core Compound Data
5-Hydroxy-2-methylpyridine-d6 is the deuterium-labeled form of 5-Hydroxy-2-methylpyridine.

The incorporation of deuterium isotopes provides a distinct mass signature, making it an ideal

internal standard for mass spectrometry-based quantification or a tracer for metabolic studies.
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Property
5-Hydroxy-2-
methylpyridine-d6

5-Hydroxy-2-
methylpyridine (Unlabeled)

CAS Number 2645412-74-2[1] 1121-78-4[1]

Molecular Formula C₆HD₆NO[1] C₆H₇NO[1]

Molecular Weight 115.16 g/mol [1] 109.13 g/mol [1]

Appearance Solid
White to pale yellow crystalline

solid

Synonyms
6-Methyl-3-pyridinol-d6, 5-

Hydroxy-2-picoline-d6

6-Methyl-3-pyridinol, 5-

Hydroxy-2-picoline, 2-Methyl-

5-hydroxypyridine[1]

Applications in Research and Drug Development
The primary application of 5-Hydroxy-2-methylpyridine-d6 is as an internal standard in

quantitative analyses using techniques such as gas chromatography-mass spectrometry (GC-

MS) and liquid chromatography-mass spectrometry (LC-MS).[2] The use of stable heavy

isotopes in drug molecules also allows for its use as a tracer in studies of drug metabolism and

pharmacokinetics, as deuteration can influence these profiles.[2]

Experimental Protocols
While specific, detailed protocols for the synthesis of 5-Hydroxy-2-methylpyridine-d6 are not

widely published, a common method for the deuteration of such compounds is through

hydrogen-deuterium exchange reactions. Below are established synthesis routes for the

unlabeled compound and the described method for its deuteration.

Synthesis of 5-Hydroxy-2-methylpyridine (Unlabeled)
Method 1: Catalytic Hydrogen Reduction of 3-Cyano-6-hydroxypyridine

This industrial method provides high conversion rates and yields.

Materials:
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3-Cyano-6-hydroxypyridine

Anionic surfactant (e.g., sodium lauryl sulfate)

n-Butanol

Water

Sulfuric acid

Palladium on carbon (Pd/C) catalyst

Hydrogen gas

Procedure:

A mixture of 3-cyano-6-hydroxypyridine and sodium lauryl sulfate is prepared in a solvent

system of n-butanol and water.[3][4]

An acid, such as sulfuric acid, is added to the mixture.[3][4]

A Pd/C catalyst is introduced.[3][4]

The mixture undergoes hydrogenation.[3]

Post-reaction, the crude product is worked up by filtering the catalyst, neutralizing the

solution, and extracting the product into an organic solvent for final purification.[3]

Method 2: Nucleophilic Aromatic Substitution

This method involves the displacement of a bromo-substituent.

Materials:

2-Bromo-5-methylpyridine

Potassium tert-butoxide

tert-Amyl alcohol
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Formic acid

Potassium hydroxide solution (3N aq.)

Chloroform

Magnesium sulfate

Procedure:

Dissolve 2-bromo-5-methylpyridine in tert-Amyl alcohol in a dry Schlenk tube under an inert

atmosphere.[5]

Add potassium tert-butoxide and stir the mixture at 100 °C for 40 hours.[5]

Remove the solvent under reduced pressure.[5]

Dissolve the residue in formic acid and stir for 24 hours at room temperature.[5]

Adjust the pH to approximately 6 using a 3N aqueous potassium hydroxide solution.[5]

Perform extraction with chloroform. The combined organic phases are washed with brine,

dried over magnesium sulfate, filtered, and evaporated.[5]

The final product is purified using column chromatography.[5]

Synthesis of 5-Hydroxy-2-methylpyridine-d6
The synthesis of 5-Hydroxy-2-methylpyridine-3,4,6-d6 can be achieved through selective

deuteration using a hydrogen-deuterium exchange reaction.[6]

Materials:

5-Hydroxy-2-methylpyridine

Potassium tert-butoxide

Deuterated dimethyl sulfoxide (DMSO-d6)
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Procedure: The mechanism for this base-mediated deuteration involves the deprotonation of

the pyridine substrate by the dimsyl anion, which is followed by the incorporation of deuterium

from the deuterated solvent.[6]

Visualizations
Logical Workflow for Synthesis of 5-Hydroxy-2-
methylpyridine-d6
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Caption: Synthesis of 5-Hydroxy-2-methylpyridine-d6.

Experimental Workflow: Use as an Internal Standard in
LC-MS
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1. Sample Preparation
(e.g., Plasma, Urine)

2. Spiking
Add known amount of

5-Hydroxy-2-methylpyridine-d6
(Internal Standard)

3. Extraction
(e.g., Protein Precipitation,
Liquid-Liquid Extraction)

4. LC Separation
Chromatographic separation of
analyte and internal standard

5. MS/MS Detection
Detection of analyte and

internal standard by mass

6. Quantification
Calculate analyte concentration

based on peak area ratio

Click to download full resolution via product page

Caption: LC-MS workflow with a deuterated internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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